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Compound of Interest

Compound Name: 2-Bromopyrimidine

Cat. No.: B022483 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 2-
Bromopyrimidine, a key intermediate in the synthesis of pharmaceuticals and agrochemicals.

The document outlines standardized experimental protocols for the determination of these

physical constants and includes a schematic representation of a common synthetic pathway

utilizing this compound.

Core Physicochemical Data
The melting and boiling points of 2-Bromopyrimidine are critical parameters for its purification,

handling, and application in synthetic chemistry. A summary of these properties is presented

below.
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Physical Property Value Conditions

Melting Point 52 - 58 °C Ambient Pressure

53 °C

55 - 57 °C[1] (lit.)

56 - 57.5 °C[2]

Boiling Point 62 - 64 °C 1.5 torr[2]

64 °C 1.5 mmHg[3]

Experimental Protocols
Accurate determination of melting and boiling points is fundamental to verifying the purity and

identity of a chemical substance. The following sections detail standardized methodologies for

these measurements.

Melting Point Determination (Capillary Method)
The capillary method is a widely used and reliable technique for determining the melting point

of a solid organic compound.[1]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

Sample Preparation: Ensure the 2-Bromopyrimidine sample is completely dry and finely

powdered.[1] If necessary, grind the crystals using a mortar and pestle.
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Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample to

collect a small amount of the compound. Invert the tube and tap it gently on a hard surface to

pack the solid into the sealed end. The packed sample height should be 2-3 mm.[2]

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point

apparatus.

Heating:

For an unknown sample, a rapid heating rate can be used to determine an approximate

melting range.

For a more accurate measurement, heat rapidly to about 15-20 °C below the expected

melting point. Then, decrease the heating rate to 1-2 °C per minute to allow for thermal

equilibrium between the sample, heating block, and thermometer.

Observation and Recording: Observe the sample through the magnifying lens. Record the

temperature at which the first drop of liquid appears (the beginning of melting) and the

temperature at which the last solid crystal disappears (the completion of melting). This range

is the melting point of the sample.[3] A pure compound will typically exhibit a sharp melting

range of 0.5-1.0 °C.

Boiling Point Determination (Micro Method under
Reduced Pressure)
Given that 2-Bromopyrimidine's boiling point is reported at reduced pressure to prevent

decomposition at higher temperatures, a micro-boiling point determination method is

appropriate.

Apparatus:

Thiele tube or a similar heating bath (e.g., oil bath with a stirrer)

Small test tube

Capillary tube (sealed at one end)
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Thermometer

Vacuum source and manometer

Procedure:

Sample Preparation: Place a small amount (a few milliliters) of 2-Bromopyrimidine into the

small test tube.

Apparatus Assembly:

Attach the test tube to the thermometer using a rubber band or wire. The bottom of the test

tube should be level with the thermometer bulb.

Place a capillary tube, with its sealed end up, into the test tube containing the sample.

Immerse the assembly into the Thiele tube or heating bath, ensuring the heat-transfer

liquid is above the level of the sample but below the opening of the test tube.

Connect the apparatus to a vacuum source and a manometer to control and measure the

pressure.

Heating and Observation:

Begin heating the bath gently. As the temperature rises, a stream of bubbles will emerge

from the open end of the inverted capillary tube.

Continue heating until a steady and rapid stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly.

Recording the Boiling Point: The boiling point is the temperature at which the bubbling stops

and the liquid begins to be drawn back into the capillary tube.[4] This is the temperature at

which the vapor pressure of the liquid equals the pressure of the system. Record this

temperature and the corresponding pressure from the manometer.
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Synthetic Workflow Example: Suzuki-Miyaura
Coupling
2-Bromopyrimidine is a versatile building block in cross-coupling reactions, such as the

Suzuki-Miyaura coupling, to form carbon-carbon bonds. This reaction is pivotal in the synthesis

of complex molecules, including pharmaceuticals and functional materials. The diagram below

illustrates a generalized workflow for this reaction.

Reactants:
- 2-Bromopyrimidine

- Organoboron Reagent
- Base (e.g., K₂CO₃, Cs₂CO₃)

Reaction Setup
(Inert Atmosphere)

Palladium Catalyst
(e.g., Pd(PPh₃)₄, PdCl₂(dppf))

Anhydrous Solvent
(e.g., Dioxane, Toluene, DME)

Heating
(e.g., 80-110 °C)

Stirring Aqueous Workup
& Extraction

Reaction Completion Purification
(e.g., Column Chromatography)

Coupled Product
(2-Aryl/Heteroaryl-pyrimidine)

Click to download full resolution via product page

Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction using 2-
Bromopyrimidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b022483#2-bromopyrimidine-melting-
point-and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/product/b022483#2-bromopyrimidine-melting-point-and-boiling-point
https://www.benchchem.com/product/b022483#2-bromopyrimidine-melting-point-and-boiling-point
https://www.benchchem.com/product/b022483#2-bromopyrimidine-melting-point-and-boiling-point
https://www.benchchem.com/product/b022483#2-bromopyrimidine-melting-point-and-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b022483?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

